Cas no 593266-92-3 (α-(Bromomethyl)-7-ethyl-2-benzofuranmethanol)

• Product Name: α-(Bromomethyl)-7-ethyl-2-benzofuranmethanol
• CAS No: 593266-92-3
• MF: C₁₂H₁₃BrO₂
• MW: 269.134423017502
• CID: 5733284
• Update Time: 2025-06-29

α-(Bromomethyl)-7-ethyl-2-benzofuranmethanol Chemical and Physical Properties

Names and Identifiers

• α-(Bromomethyl)-7-ethyl-2-benzofuranmethanol
• 2-Benzofuranmethanol, α-(bromomethyl)-7-ethyl-

• Inchi： 1S/C12H13BrO2/c1-2-8-4-3-5-9-6-11(10(14)7-13)15-12(8)9/h3-6,10,14H,2,7H2,1H3
• InChI Key： GADFNTQQKZYNSL-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C2C=C(C(O)CBr)OC=12)C

Experimental Properties

• Density: 1.467±0.06 g/cm3(Predicted)
• Boiling Point: 357.0±37.0 °C(Predicted)
• pka: 12.68±0.20(Predicted)

α-(Bromomethyl)-7-ethyl-2-benzofuranmethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on α-(Bromomethyl)-7-ethyl-2-benzofuranmethanol

Recent Advances in the Application of α-(Bromomethyl)-7-ethyl-2-benzofuranmethanol (CAS: 593266-92-3) in Chemical Biology and Pharmaceutical Research

The compound α-(Bromomethyl)-7-ethyl-2-benzofuranmethanol (CAS: 593266-92-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of α-(Bromomethyl)-7-ethyl-2-benzofuranmethanol as a crucial building block in the development of novel benzofuran-based derivatives. Researchers have successfully utilized this compound to synthesize a series of analogs with enhanced pharmacological properties, including improved bioavailability and target specificity. The bromomethyl group at the α-position has been particularly instrumental in facilitating nucleophilic substitution reactions, enabling the introduction of diverse functional groups.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the application of 593266-92-3 in the synthesis of potent kinase inhibitors. The compound served as a scaffold for the development of selective inhibitors targeting aberrant signaling pathways in cancer cells. Structural modifications at the benzofuran core, guided by molecular docking studies, yielded derivatives with nanomolar inhibitory activity against specific oncogenic kinases.

Further investigations into the mechanistic aspects of α-(Bromomethyl)-7-ethyl-2-benzofuranmethanol have revealed its potential as a covalent modifier of biological targets. The reactive bromomethyl moiety enables the formation of stable covalent bonds with nucleophilic residues in target proteins, a property that has been exploited in the design of irreversible inhibitors for challenging therapeutic targets. This approach has shown promise in addressing drug resistance mechanisms in various disease models.

The compound's utility extends beyond small molecule drug development, as evidenced by recent applications in chemical biology probes. Researchers have incorporated 593266-92-3 into activity-based protein profiling (ABPP) platforms, enabling the identification and characterization of novel enzymatic targets in complex biological systems. These studies have provided valuable insights into disease mechanisms and potential intervention points for therapeutic development.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification processes for α-(Bromomethyl)-7-ethyl-2-benzofuranmethanol. Green chemistry approaches, including catalytic methods and solvent optimization, have been successfully applied to improve the sustainability and scalability of its synthesis. These developments have facilitated broader access to this valuable intermediate for research purposes.

Looking forward, the unique structural features of 593266-92-3 continue to inspire innovative applications in drug discovery. Current research directions include exploring its potential in PROTAC (proteolysis targeting chimera) technology and as a warhead in targeted protein degradation strategies. The compound's versatility and proven track record in generating bioactive molecules position it as a valuable tool for addressing unmet medical needs in various therapeutic areas.